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Compound of Interest

Compound Name: 2,5-Dichloro-1,4-benzoquinone

Cat. No.: B146525

An In-depth Technical Guide to 2,5-Dichloro-p-
benzoquinone

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Dichloro-p-benzoquinone is a chlorinated aromatic compound with significant reactivity and
potential biological activity. This document provides a comprehensive overview of its physical
and chemical properties, detailed experimental protocols for its synthesis, and an exploration of
its chemical reactivity and toxicological profile. This guide is intended to serve as a valuable
resource for professionals in research, chemical synthesis, and drug development.

Physical and Chemical Properties

2,5-Dichloro-p-benzoquinone is a yellow to orange crystalline powder.[1] Key physical and
chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)
CAS Number 615-93-0 [112][3114]
Molecular Formula CeH2Cl202 [1][2]
Molecular Weight 176.98 g/mol [2][41[5]
Yellow to orange crystalline
Appearance [1]
powder
Melting Point 160-164 °C [1][4]
2,5-dichlorocyclohexa-2,5-
IUPAC Name [1][2]

diene-1,4-dione

Table 2: Spectroscopic Data

While detailed spectral data with peak assignments are not readily available in all public

sources, general information is provided below.

Spectrum Type

Data

Source(s)

Spectra available, detailed

1H NMR shifts require specific [6]
experimental conditions.
Spectra available, detailed

13C NMR shifts require specific [71[8]

experimental conditions.

Infrared (IR)

Conforms to standard spectra.

[1]

Note: For detailed analysis, it is recommended to acquire spectra on the specific sample and

solvent being used.

Experimental Protocols
Synthesis of 2,5-Dichloro-p-benzoquinone from 2,5-
Dichlorohydroquinone
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This protocol details the oxidation of 2,5-dichlorohydroquinone to 2,5-dichloro-p-benzoquinone.
Materials:

e 2,5-Dichlorohydroquinone

e Sodium dichromate dihydrate (Naz2Cr207-2H20)

 Sulfuric acid (H2S0a4), concentrated

o Water (H20)

o Ether

o External cooling bath (e.g., ice-water bath)

Procedure:[9]

e Prepare a 4N aqueous solution of sulfuric acid.

o Dissolve the 2,5-dichlorohydroquinone in the 4N sulfuric acid solution.

» In a separate vessel, prepare a solution of sodium dichromate dihydrate in water. A 50%
excess of the theoretical amount of sodium dichromate should be used.

o Atroom temperature, add the sodium dichromate solution to the 2,5-dichlorohydroquinone
solution in one portion.

o Monitor the reaction temperature. If the temperature rises above 35 °C, use an external
cooling bath to maintain it at or below this temperature.

» Allow the reaction mixture to stand at room temperature for a minimum of one hour. The
mixture will appear as a dark red solution.

o Transfer the reaction mixture to a separatory funnel and extract the product with ether.
e Combine the ether extracts.

* Remove the ether by distillation to yield the crude 2,5-dichloro-p-benzoquinone.
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e The crude product can be further purified by steam distillation.

Sodium Dichromate
Solution

2,5-Dichlorohydroquinone
in 4N H2SO4

Oxidation Reaction
(£35°C)

Ether Extraction

Distillation

Crude 2,5-Dichloro-
p-benzoquinone

Steam Distillation
(Purification)

Pure 2,5-Dichloro-
p-benzoquinone

Click to download full resolution via product page
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Caption: Potential ROS-induced ERK/MAPK signaling pathway.

Conclusion

2,5-Dichloro-p-benzoquinone is a versatile chemical with important applications in organic
synthesis. However, its potential toxicity warrants careful handling and further investigation into
its biological effects and mechanisms of action. The information provided in this guide serves
as a foundational resource for researchers and professionals working with this compound,
highlighting its key properties and providing essential experimental protocols. Further research
is needed to fully elucidate its solubility in various organic solvents, provide detailed spectral
characterization, and definitively map its interactions with cellular signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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